Cas no 1505347-67-0 (1-(oxolan-3-yl)cyclobutane-1-carboxylic acid)

1-(oxolan-3-yl)cyclobutane-1-carboxylic acid structure
1505347-67-0 structure
Product name:1-(oxolan-3-yl)cyclobutane-1-carboxylic acid
CAS No:1505347-67-0
MF:C9H14O3
MW:170.205663204193
CID:5996886
PubChem ID:79424971

1-(oxolan-3-yl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • Cyclobutanecarboxylic acid, 1-(tetrahydro-3-furanyl)-
    • 1-(Tetrahydrofuran-3-yl)cyclobutane-1-carboxylic acid
    • 1-(oxolan-3-yl)cyclobutane-1-carboxylic acid
    • 1505347-67-0
    • EN300-1245448
    • CS-0287963
    • AKOS017979208
    • Inchi: 1S/C9H14O3/c10-8(11)9(3-1-4-9)7-2-5-12-6-7/h7H,1-6H2,(H,10,11)
    • InChI Key: IUDVRBDPAMFJOX-UHFFFAOYSA-N
    • SMILES: C1(C2CCOC2)(C(O)=O)CCC1

Computed Properties

  • Exact Mass: 170.094294304g/mol
  • Monoisotopic Mass: 170.094294304g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • Density: 1.260±0.06 g/cm3(Predicted)
  • Boiling Point: 304.0±35.0 °C(Predicted)
  • pka: 4.67±0.20(Predicted)

1-(oxolan-3-yl)cyclobutane-1-carboxylic acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1245448-50mg
1-(oxolan-3-yl)cyclobutane-1-carboxylic acid
1505347-67-0
50mg
$768.0 2023-10-02
Enamine
EN300-1245448-100mg
1-(oxolan-3-yl)cyclobutane-1-carboxylic acid
1505347-67-0
100mg
$804.0 2023-10-02
Enamine
EN300-1245448-250mg
1-(oxolan-3-yl)cyclobutane-1-carboxylic acid
1505347-67-0
250mg
$840.0 2023-10-02
Enamine
EN300-1245448-2500mg
1-(oxolan-3-yl)cyclobutane-1-carboxylic acid
1505347-67-0
2500mg
$1791.0 2023-10-02
Enamine
EN300-1245448-5000mg
1-(oxolan-3-yl)cyclobutane-1-carboxylic acid
1505347-67-0
5000mg
$2650.0 2023-10-02
Enamine
EN300-1245448-1.0g
1-(oxolan-3-yl)cyclobutane-1-carboxylic acid
1505347-67-0
1g
$0.0 2023-06-08
Enamine
EN300-1245448-500mg
1-(oxolan-3-yl)cyclobutane-1-carboxylic acid
1505347-67-0
500mg
$877.0 2023-10-02
Enamine
EN300-1245448-1000mg
1-(oxolan-3-yl)cyclobutane-1-carboxylic acid
1505347-67-0
1000mg
$914.0 2023-10-02
Enamine
EN300-1245448-10000mg
1-(oxolan-3-yl)cyclobutane-1-carboxylic acid
1505347-67-0
10000mg
$3929.0 2023-10-02

Recommend Articles

Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Taizhou Jiayin Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Taizhou Jiayin Chemical Co., Ltd
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.